Cas no 1031649-28-1 (3-(4-chlorophenyl)-N-cyclohexyl-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide)

• Product Name: 3-(4-chlorophenyl)-N-cyclohexyl-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide
• CAS No: 1031649-28-1
• MF: C₂₂H₂₀ClN₅O₂
• MW: 421.879503250122
• CID: 5382315
• Update Time: 2025-11-01

3-(4-chlorophenyl)-N-cyclohexyl-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• OWVAIJYSCLYKDW-UHFFFAOYSA-N
• 3-(4-chlorophenyl)-N-cyclohexyl-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide

• Inchi： 1S/C22H20ClN5O2/c23-15-9-6-13(7-10-15)19-20-25-22(30)17-11-8-14(12-18(17)28(20)27-26-19)21(29)24-16-4-2-1-3-5-16/h6-12,16,27H,1-5H2,(H,24,29)
• InChI Key： ZUFHYSLBMIPVOC-UHFFFAOYSA-N
• SMILES： N12NN=C(C3=CC=C(Cl)C=C3)C1=NC(=O)C1=C2C=C(C(NC2CCCCC2)=O)C=C1

Additional information on 3-(4-chlorophenyl)-N-cyclohexyl-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide

Introduction to 3-(4-chlorophenyl)-N-cyclohexyl-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide and Its Significance in Modern Pharmaceutical Research

The compound with the CAS number 1031649-28-1, identified as 3-(4-chlorophenyl)-N-cyclohexyl-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide, represents a fascinating molecule in the realm of pharmaceutical chemistry. This intricate structure, featuring a quinazoline core fused with a triazolothiazole moiety, has garnered significant attention due to its potential biological activities and structural versatility. The 4-chlorophenyl substituent and the N-cyclohexyl group contribute to its unique pharmacophoric properties, making it a valuable scaffold for drug discovery initiatives.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in medicinal chemistry. The quinazoline scaffold, known for its presence in numerous bioactive molecules, has been extensively modified to explore new therapeutic avenues. The incorporation of a triazolothiazole ring into this framework introduces additional hydrogen bond donors and acceptors, enhancing the compound's ability to interact with biological targets. This modification has been particularly explored in the context of anticancer and anti-inflammatory agents.

One of the most compelling aspects of 3-(4-chlorophenyl)-N-cyclohexyl-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide is its potential role in modulating enzyme activity. Studies have indicated that this compound exhibits inhibitory effects on various kinases and phosphodiesterases, which are critical enzymes in cellular signaling pathways. The 5-oxo group within the triazolothiazole ring is particularly noteworthy, as it can serve as a hinge-binding motif for protein targets. This feature has been leveraged in the design of molecules targeting diseases such as cancer and neurodegenerative disorders.

The N-cyclohexyl substituent at the quinazoline core not only enhances solubility but also contributes to the compound's metabolic stability. This is a crucial factor in drug development, as poor solubility or rapid degradation can limit a molecule's therapeutic efficacy. Additionally, the 4-chlorophenyl group provides a site for further functionalization, allowing chemists to fine-tune the compound's properties for specific applications. For instance, introducing fluorine or methoxy groups at this position can alter binding affinities and selectivity profiles.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Virtual screening and molecular dynamics simulations have been employed to identify potential binding modes of 3-(4-chlorophenyl)-N-cyclohexyl-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide with target proteins. These studies have revealed that the compound can adopt multiple conformations upon binding, which may contribute to its broad-spectrum activity. Such insights are invaluable for optimizing lead compounds before moving into costly experimental validations.

In clinical settings, the compound's potential as an antitumor agent has been explored through preclinical studies. In vitro assays have demonstrated its ability to inhibit proliferation in various cancer cell lines by disrupting key signaling pathways. The quinazoline-triazolothiazole hybrid structure appears to interfere with both extracellular signal-regulated kinase (ERK) and Janus kinase (JAK) pathways, which are frequently dysregulated in malignancies. Furthermore, preliminary animal models have shown promising results regarding tumor growth inhibition and systemic toxicity profiles.

The synthesis of this complex molecule involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the triazolothiazole ring system followed by nucleophilic substitution to introduce the 4-chlorophenyl and N-cyclohexyl moieties. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization at specific positions within the core structure. These synthetic strategies not only showcase the versatility of transition metal catalysis but also provide scalable routes for producing analogs for further biological evaluation.

The future direction of research on 3-(4-chlorophenyl)-N-cyclohexyl-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide lies in understanding its mechanism of action at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being utilized to elucidate how this compound interacts with biological targets. Such structural insights will guide medicinal chemists in designing next-generation derivatives with improved potency and selectivity.

Additionally, exploring the compound's pharmacokinetic properties is essential for translating preclinical success into clinical reality. Factors such as absorption rate constants (ka), terminal half-life (t½), bioavailability (F), and metabolic clearance rates need careful consideration during drug development. In vitro-in vivo correlation (IVIVC) models are being employed to bridge preclinical data with expected human pharmacokinetics.

The broader significance of this research extends beyond individual compounds like 3-(4-chlorophenyl)-N-cyclohexyl-5-oxo-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide; it underscores the importance of interdisciplinary collaboration between chemists and biologists. By integrating knowledge from synthetic organic chemistry with structural biology and computational modeling， researchers can accelerate the discovery pipeline for novel therapeutics.

In conclusion,3-(4-chlorophenyl)-N-cyclohexyl-5-oxo-4H， 5H-[1， 2， 3]triazolo[1， 5-a]quinazoline -8-carboxamide exemplifies how innovative molecular design can yield promising candidates for treating complex diseases。 Its unique structure， coupled with preliminary evidence of biological activity， positions it as a compelling subject for further investigation。 As research progresses， it is anticipated that insights gained from studying this compound will pave way for new treatment strategies across multiple therapeutic areas。